Glucagon receptor antagonists-4 Glucagon receptor antagonists-4 PF-06291874 is under investigation in clinical trial NCT02175121 (Safety, Tolerability, Pharmacokinetics And Pharmacodynamics Study of PF-06291874 as Oral Monotherapy To Treat Adults With Type 2 Diabetes Mellitus).
Brand Name: Vulcanchem
CAS No.: 1393124-08-7
VCID: VC0539164
InChI: InChI=1S/C26H28F3N3O4/c1-4-5-22(18-6-8-19(9-7-18)25(35)30-11-10-23(33)34)36-21-12-16(2)24(17(3)13-21)32-15-20(14-31-32)26(27,28)29/h6-9,12-15,22H,4-5,10-11H2,1-3H3,(H,30,35)(H,33,34)/t22-/m0/s1
SMILES: CCCC(C1=CC=C(C=C1)C(=O)NCCC(=O)O)OC2=CC(=C(C(=C2)C)N3C=C(C=N3)C(F)(F)F)C
Molecular Formula: C26H28F3N3O4
Molecular Weight: 503.5 g/mol

Glucagon receptor antagonists-4

CAS No.: 1393124-08-7

Cat. No.: VC0539164

Molecular Formula: C26H28F3N3O4

Molecular Weight: 503.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Glucagon receptor antagonists-4 - 1393124-08-7

Specification

Description PF-06291874 is under investigation in clinical trial NCT02175121 (Safety, Tolerability, Pharmacokinetics And Pharmacodynamics Study of PF-06291874 as Oral Monotherapy To Treat Adults With Type 2 Diabetes Mellitus).
CAS No. 1393124-08-7
Molecular Formula C26H28F3N3O4
Molecular Weight 503.5 g/mol
IUPAC Name 3-[[4-[(1S)-1-[3,5-dimethyl-4-[4-(trifluoromethyl)pyrazol-1-yl]phenoxy]butyl]benzoyl]amino]propanoic acid
Standard InChI InChI=1S/C26H28F3N3O4/c1-4-5-22(18-6-8-19(9-7-18)25(35)30-11-10-23(33)34)36-21-12-16(2)24(17(3)13-21)32-15-20(14-31-32)26(27,28)29/h6-9,12-15,22H,4-5,10-11H2,1-3H3,(H,30,35)(H,33,34)/t22-/m0/s1
Standard InChI Key IBDYYOQKQCCSDP-QFIPXVFZSA-N
Isomeric SMILES CCC[C@@H](C1=CC=C(C=C1)C(=O)NCCC(=O)O)OC2=CC(=C(C(=C2)C)N3C=C(C=N3)C(F)(F)F)C
SMILES CCCC(C1=CC=C(C=C1)C(=O)NCCC(=O)O)OC2=CC(=C(C(=C2)C)N3C=C(C=N3)C(F)(F)F)C
Canonical SMILES CCCC(C1=CC=C(C=C1)C(=O)NCCC(=O)O)OC2=CC(=C(C(=C2)C)N3C=C(C=N3)C(F)(F)F)C
Appearance Solid powder

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